Cas no 1805618-02-3 (5-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 5-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1805618-02-3
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4804034
• Update Time: 2025-05-21

5-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H5F5INO/c9-7(10)3-1-15-6(8(11,12)13)5(14)4(3)2-16/h1,7,16H,2H2
• InChI Key： GJOMDLKPHWZHES-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NC=C(C(F)F)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 5-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-methanol

5-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-methanol: A Comprehensive Overview

The compound CAS No. 1805618-02-3, also known as 5-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-methanol, is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry, including medicinal chemistry, materials science, and environmental chemistry. The presence of multiple fluorinated groups, such as the difluoromethyl and trifluoromethyl substituents, along with the iodo group and the hydroxymethyl functionality, makes this compound particularly interesting for its potential applications in drug design and advanced materials.

The molecular structure of this compound is characterized by a pyridine ring system with several substituents at specific positions. The difluoromethyl group is attached at position 5, while the trifluoromethyl group is located at position 2. The hydroxymethyl group (-CH₂OH) is attached at position 4, and the iodo group is present at position 3. This arrangement of substituents creates a highly functionalized molecule with potential for diverse interactions in biological systems or as a building block in chemical synthesis.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of the hydroxymethyl group further enhances the versatility of this compound, as it can serve as a site for additional functionalization or participate in hydrogen bonding interactions. The iodine atom at position 3 adds another layer of complexity to the molecule, potentially influencing its electronic properties and reactivity.

In terms of physical properties, this compound exhibits a high molecular weight due to the presence of multiple fluorinated groups and the iodine atom. Its melting point and boiling point are expected to be relatively high compared to less substituted pyridine derivatives, which could be advantageous in certain industrial applications. The solubility of this compound in various solvents has not been extensively studied; however, its polar hydroxymethyl group suggests that it may have moderate solubility in polar solvents such as water or methanol.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of an appropriate pyridine derivative followed by successive substitution reactions to introduce the desired substituents. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have made it possible to achieve higher yields and better control over the stereochemistry of such compounds. Researchers are actively exploring more efficient synthetic routes to reduce production costs and improve scalability for potential commercial applications.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for drug development targeting specific biological pathways or enzymes. Its unique combination of electron-withdrawing groups (such as trifluoromethyl and difluoromethyl) and polar functionalities makes it an attractive candidate for modulating enzyme activity or serving as a scaffold for bioisosteric replacements in drug design.

In materials science, fluorinated pyridine derivatives like this compound have been explored for their potential use in organic electronics. The electron-withdrawing groups can influence the electronic properties of conjugated systems, making them suitable for applications in organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Additionally, the hydroxymethyl group could facilitate further functionalization or integration into polymer matrices for advanced materials.

The environmental impact of this compound has also been a subject of recent research interest. Fluorinated compounds are known to be persistent in certain environments due to their strong carbon-fluorine bonds; however, preliminary studies suggest that under specific conditions (such as UV light or enzymatic degradation), this compound may undergo degradation pathways that reduce its environmental footprint.

In conclusion, CAS No. 1805618-02-3 (5-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-methanol) represents a versatile and highly functionalized organic molecule with significant potential across multiple disciplines. Its unique structural features make it an attractive candidate for further research into its chemical properties, synthesis optimization, and practical applications in fields ranging from drug discovery to advanced materials science.